methyl 4-({2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}sulfamoyl)benzoate

• IUPAC Name: methyl 4-[[2-[4-(dimethylamino)phenyl]-2-hydroxyethyl]sulfamoyl]benzoate
• InChI: InChI=1S/C18H22N2O5S/c1-20(2)15-8-4-13(5-9-15)17(21)12-19-26(23,24)16-10-6-14(7-11-16)18(22)25-3/h4-11,17,19,21H,12H2,1-3H3
• InChI Key: BGALGAWUHKEGOM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNS(=O)(=O)C2=CC=C(C=C2)C(=O)OC)O
• Molecular Formula: C18H22N2O5S
• Molecular Weight: 378.4 g/mol

Description

Methyl 4-({2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}sulfamoyl)benzoate, also known as MDHB, is an organic compound that has been studied for its potential applications in a variety of scientific fields. MDHB has been found to possess a range of properties, including antioxidant and anti-inflammatory activities, making it a promising candidate for a variety of research applications.

Scientific Research Applications

Methyl 4-({2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}sulfamoyl)benzoate has been studied for its potential applications in a variety of scientific fields, including biochemistry, pharmacology, and toxicology. In particular, this compound has been found to possess antioxidant and anti-inflammatory activities, suggesting potential applications in the treatment of various diseases. Additionally, this compound has been found to possess anti-bacterial and anti-fungal properties, making it a promising candidate for the development of novel antibiotics.

Mechanism of Action

The mechanism of action of methyl 4-({2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}sulfamoyl)benzoate is not yet fully understood, but it is believed to involve the inhibition of the production of reactive oxygen species (ROS), which are molecules that can cause oxidative damage to cells. Additionally, this compound has been found to possess anti-inflammatory properties, which may be mediated through the inhibition of pro-inflammatory cytokines and the activation of anti-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been found to possess a range of biochemical and physiological effects. In particular, this compound has been found to possess antioxidant and anti-inflammatory activities, suggesting potential applications in the treatment of various diseases. Additionally, this compound has been found to possess anti-bacterial and anti-fungal properties, making it a promising candidate for the development of novel antibiotics.

Advantages and Limitations for Lab Experiments

Methyl 4-({2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}sulfamoyl)benzoate has a number of advantages as a research compound, including its low toxicity and cost-effectiveness. Additionally, this compound is relatively easy to synthesize, making it a convenient option for use in laboratory experiments. However, this compound is not without its limitations, as its mechanism of action is not yet fully understood and its effects on human health are still largely unknown.

Future Directions

The potential applications of methyl 4-({2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}sulfamoyl)benzoate are still being explored, and there are a number of future directions that could be taken to further its research. For example, further research could be done to better understand the mechanism of action of this compound and its effects on human health. Additionally, further studies could be done to explore the potential applications of this compound in the development of novel antibiotics or other therapeutic compounds. Finally, further research could be done to explore the potential synergistic effects of combining this compound with other compounds, such as vitamins or other antioxidants.

Synthesis Methods

Methyl 4-({2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}sulfamoyl)benzoate can be synthesized through a two-step process, beginning with the reaction of 4-amino-2-hydroxybenzoic acid with dimethylamine in the presence of a suitable acid catalyst. The resulting product is then reacted with methyl sulfamate in the presence of a base catalyst to yield this compound.